2-Isopropoxyacetamidine
Description
2-Isopropoxyacetamidine is an amidine derivative characterized by an acetamidine backbone (NH$2$C(=NH)CH$2$-) substituted with an isopropoxy group (-OCH(CH$3$)$2$) at the second carbon position. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity compared to unsubstituted acetamidine and moderate basicity due to the amidine moiety.
Properties
Molecular Formula |
C5H12N2O |
|---|---|
Molecular Weight |
116.16 g/mol |
IUPAC Name |
2-propan-2-yloxyethanimidamide |
InChI |
InChI=1S/C5H12N2O/c1-4(2)8-3-5(6)7/h4H,3H2,1-2H3,(H3,6,7) |
InChI Key |
BFRFXXVNFWXWLG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OCC(=N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
2-(2-Methoxyphenoxy)acetamidine
Structural and Functional Differences :
- Substituent: 2-Isopropoxyacetamidine features an aliphatic isopropoxy group, whereas 2-(2-methoxyphenoxy)acetamidine (C$9$H${12}$N$2$O$2$, MW 180.20) contains a methoxyphenoxy substituent, introducing aromaticity and a larger molecular framework .
- Molecular Weight: The methoxyphenoxy derivative has a significantly higher molecular weight (180.20 g/mol) compared to the hypothetical 2-Isopropoxyacetamidine (estimated C$6$H${14}$N$_2$O, MW 130.19 g/mol).
- Lipophilicity: The aromatic methoxyphenoxy group likely increases logP (estimated ~2.0) compared to the aliphatic isopropoxy substituent (estimated logP ~0.5), impacting solubility and membrane permeability.
- Reactivity: Both compounds retain the amidine group’s nucleophilic and basic properties, but the methoxyphenoxy group may participate in π-π interactions, influencing binding affinity in biological targets.
Table 1. Key Comparative Properties
Chloroethylamine Derivatives (e.g., β-Chloroethyldimethylamine)
While structurally distinct from amidines, chloroethylamines such as β-Chloroethyldimethylamine (C$4$H${10}$ClN, MW 107.58 g/mol) share functional group similarities, including tertiary amines and halogen substituents . Key differences include:
- Basicity : Amidines (pKa ~10–12) are significantly more basic than tertiary amines (pKa ~9–10).
- Reactivity : Chloroethylamines exhibit alkylating properties due to the labile chlorine atom, whereas amidines participate in hydrogen bonding and acid-base interactions.
Research Implications and Limitations
The scarcity of direct experimental data for 2-Isopropoxyacetamidine underscores the need for further studies to validate its physicochemical and biological properties. Comparisons with analogs suggest that substituent modifications (e.g., aliphatic vs.
Notes:
- Future research should prioritize synthesizing and characterizing this compound to confirm theoretical predictions.
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